![molecular formula C14H25NO3 B7592944 tert-butyl N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-N-methylcarbamate](/img/structure/B7592944.png)
tert-butyl N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-N-methylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-N-methylcarbamate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as 'Carbofuran,' and it is widely used as a pesticide to control insects and pests in agricultural fields. However, the use of Carbofuran has been restricted in many countries due to its harmful effects on the environment and human health.
Mechanism of Action
Carbofuran acts as an acetylcholinesterase inhibitor, which means that it inhibits the breakdown of acetylcholine, a neurotransmitter in the nervous system. This results in the accumulation of acetylcholine, which leads to overstimulation of the nervous system and ultimately leads to paralysis and death of insects and pests.
Biochemical and Physiological Effects:
Carbofuran has harmful effects on the environment and human health. It is highly toxic to birds, fish, and other aquatic organisms, and it can contaminate soil and water sources. In humans, exposure to Carbofuran can cause a range of health effects, including nausea, vomiting, headaches, dizziness, and respiratory problems.
Advantages and Limitations for Lab Experiments
Carbofuran has several advantages and limitations for lab experiments. Its high toxicity to insects and pests makes it an effective pesticide for controlling crop damage. However, its harmful effects on the environment and human health limit its use in lab experiments. Additionally, the use of Carbofuran is highly regulated, and researchers must adhere to strict safety protocols when handling this chemical compound.
Future Directions
There are several future directions for research on Carbofuran. One area of research is to develop alternative pesticides that are less harmful to the environment and human health. Another area of research is to study the effects of Carbofuran on soil and water quality and develop strategies to mitigate its impact. Additionally, more research is needed to understand the mechanism of action of Carbofuran and its potential applications in medicine.
Synthesis Methods
Carbofuran is synthesized by reacting 2,3-dihydro-2,2-dimethyl-7-benzofuranyl-N-methylcarbamate with tert-butylchloroformate in the presence of a base. The reaction results in the formation of tert-butyl N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-N-methylcarbamate, which is the active ingredient in Carbofuran.
Scientific Research Applications
Carbofuran has been extensively studied for its potential applications in various fields, including agriculture, medicine, and environmental science. In agriculture, Carbofuran is used as a pesticide to control insects and pests that damage crops. However, due to its harmful effects on the environment and human health, the use of Carbofuran has been restricted in many countries. In medicine, Carbofuran has been studied for its potential use as an acetylcholinesterase inhibitor, which can be used to treat Alzheimer's disease. In environmental science, Carbofuran has been studied for its effects on soil and water quality.
properties
IUPAC Name |
tert-butyl N-(7,7-dimethyl-2-oxabicyclo[3.2.0]heptan-6-yl)-N-methylcarbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO3/c1-13(2,3)18-12(16)15(6)10-9-7-8-17-11(9)14(10,4)5/h9-11H,7-8H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFIDPAMFLRRUJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C2C1OCC2)N(C)C(=O)OC(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.